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Compound of Interest

Compound Name: GSK2556286

Cat. No.: B1650843

Essential Safety and Handling Guide for
GSK2556286

This document provides immediate, essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of GSK2556286. The following
procedures are based on standard laboratory safety protocols for handling potent, novel
chemical compounds.

Compound Information and Properties

GSK2556286 is an orally active inhibitor of Mycobacterium tuberculosis (M. tuberculosis).[1] It
has demonstrated efficacy against multidrug-resistant (MDR), extensively drug-resistant (XDR),
and drug-sensitive (DS) strains.[1][2] Its mechanism of action is cholesterol-dependent, acting
as an agonist of the membrane-bound adenylyl cyclase Rv1625c in M. tuberculosis, which
leads to increased intracellular cAMP and reduced cholesterol metabolism.[3][4]

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula C1sH23N30s3 [5]
Molecular Weight 329.39 g/mol [2][5]

CAS Number 1210456-20-4 [21[31[5]

ICso (in human macrophages) 0.07 uM [L112][31[5][6]

L 3.0 mg/mL (9.1 mM) to 3.33
Solubility in DMSO [11[5]
mg/mL (10.11 mM)

Storage (Powder) -20°C for up to 3 years [5]

) -80°C for up to 6 months;
Storage (in DMSO) . [B1I51[7]
-20°C for up to 1 month

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling GSK2556286. As a
novel compound with a potent biological effect, it should be handled with caution. The following
PPE is mandatory.

e Eye and Face Protection: ANSI-approved safety glasses with side shields are the minimum
requirement.[8] When there is a risk of splashes, chemical safety goggles and a face shield
should be worn.[9]

» Skin and Body Protection: A full-length laboratory coat, fastened completely, is required.[9]
Long pants and closed-toe shoes must be worn at all times in the laboratory.[8][9] For
procedures with a higher risk of contamination, consider disposable sleeves or coveralls.[10]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn when handling
GSK2556286 in either powder or solution form.[9][11] Gloves should be inspected for tears
or holes before use and changed immediately if contaminated. Never reuse disposable
gloves.[11] Always wash hands thoroughly after removing gloves.[11]

PPE Selection Workflow
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Personal Protective Equipment (PPE) Workflow
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Caption: Workflow for selecting and using PPE when handling GSK2556286.
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Operational Plan: Handling and Solution
Preparation

Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store GSK2556286 powder at -20°C in a clearly labeled, designated area.[5]
¢ Maintain an accurate inventory of the compound.

Preparation of Stock Solutions (Example in DMSO):

e Engineering Control: All weighing of the powder and initial solution preparation should be
performed in a chemical fume hood or a ventilated balance enclosure to minimize inhalation
exposure.

e Protocol:

o Calculate the required mass of GSK2556286 powder needed for the desired stock
concentration (e.g., 10 mM).

o Tare a suitable container (e.g., amber glass vial) on a calibrated analytical balance inside
the ventilated enclosure.

o Carefully weigh the GSK2556286 powder.
o Add the appropriate volume of anhydrous DMSO to the vial.
o To aid dissolution, sonication and gentle warming (up to 60°C) can be applied.[1][5]

o Once fully dissolved, label the vial clearly with the compound name, concentration,
solvent, date, and your initials.

o Store the stock solution at -80°C for long-term storage (up to 6 months) or -20°C for short-
term storage (up to 1 month).[3][5][7]

Experimental Workflow: In Vitro Macrophage Infection Assay
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The following is a generalized protocol based on the compound's described use.[1][3][6]
o Cell Culture: Culture human macrophage-like cells (e.g., THP-1) under standard conditions.

e Compound Dilution: Prepare serial dilutions of the GSK2556286 stock solution in the
appropriate cell culture medium.

e Infection: Infect the macrophages with M. tuberculosis at a specified multiplicity of infection
(MOI).

o Treatment: After an initial infection period, remove the inoculum and add the culture medium
containing the various concentrations of GSK2556286.

 Incubation: Incubate the treated, infected cells for a defined period (e.g., 4-7 days).

o Endpoint Analysis: Lyse the macrophages and plate the lysate on a suitable agar medium
(e.g., 7H11) to determine the number of viable bacteria (colony-forming units, CFU).

o Data Analysis: Calculate the percent inhibition of bacterial growth for each concentration and
determine the ICso value.

Signaling Pathway of GSK2556286

Agonist Rv1625c Catalyzes Increased [ELER oI Reduced Cholesterol
SelRag (Adenylyl Cyclase) intracellular cAMP Metabolism

Click to download full resolution via product page
Caption: The proposed signaling pathway for GSK2556286 in M. tuberculosis.

Disposal Plan

All waste contaminated with GSK2556286 must be treated as hazardous chemical waste.[12]
Never dispose of this compound down the drain or in the regular trash.[12]

e Solid Waste:
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o Contaminated PPE (gloves, disposable lab coats), plasticware (pipette tips, tubes), and
weighing paper.

o Action: Place in a dedicated, clearly labeled hazardous waste bag or container.[12]
e Liquid Waste:
o Unused stock solutions, experimental media containing the compound.

o Action: Collect in a sealed, leak-proof, and chemically compatible container (e.g., glass or
polyethylene). The container must be labeled with a "Hazardous Waste" label, listing all
chemical constituents.[12]

e Sharps Waste:
o Contaminated needles, syringes, or glass Pasteur pipettes.

o Action: Dispose of immediately into a designated sharps container for hazardous chemical
waste.

o Empty Containers:
o The original powder container.

o Action: The first rinse of the container must be collected and disposed of as hazardous
liquid waste. For highly potent compounds, the first three rinses should be collected.[12]
After thorough rinsing, the container can be disposed of according to institutional
guidelines.[12]

Waste Disposal Decision Tree
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GSK2556286 Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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